Cas no 1251691-15-2 (6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251691-15-2
• MF: C₂₁H₂₁ClN₂O₃S
• MW: 416.921043157578
• CID: 5396055
• Update Time: 2025-07-01

6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [6-chloro-4-(4-ethylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• 6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C21H21ClN2O3S/c1-2-15-5-8-17(9-6-15)24-14-20(21(25)23-11-3-4-12-23)28(26,27)19-10-7-16(22)13-18(19)24/h5-10,13-14H,2-4,11-12H2,1H3
• InChI Key： PFVUOXKOSDINNG-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])N(C1C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C([H])C=1[H])C([H])=C(C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)S2(=O)=O

Additional information on 6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1251691-15-2, known as 6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the benzothiazine family, a scaffold that has garnered significant attention due to its diverse pharmacological properties and potential applications in drug discovery. The structural features of this molecule, particularly its chloro and pyrrolidine substituents, contribute to its unique chemical reactivity and biological activity.

In recent years, the benzothiazine core has been extensively studied for its role in developing therapeutic agents targeting various diseases. The presence of the chloro group at the 6-position and the 4-ethylphenyl moiety at the 4-position enhances the molecule's interactions with biological targets, making it a promising candidate for further investigation. The pyrrolidine-1-carbonyl group further modulates its pharmacokinetic profile, potentially improving solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a precursor in synthesizing novel bioactive molecules. The benzothiazine ring system is known for its ability to act as a privileged scaffold in medicinal chemistry, often exhibiting inhibitory effects on enzymes and receptors involved in pathophysiological processes. The specific arrangement of substituents in 6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione suggests that it may interact with specific binding sites in proteins, leading to therapeutic effects.

Recent studies have highlighted the importance of heterocyclic compounds in developing antiviral and anticancer agents. The benzothiazine scaffold has been shown to disrupt viral replication cycles and inhibit the growth of cancer cells by targeting key molecular pathways. For instance, derivatives of benzothiazine have demonstrated efficacy against HIV protease inhibitors and have been explored as potential chemotherapeutic agents. The compound in question (CAS no. 1251691-15-2) may share similar mechanisms of action, making it a valuable addition to ongoing research efforts.

The pyrrolidine moiety in particular has been recognized for its role in enhancing drug-like properties such as bioavailability and target affinity. By incorporating this group into the benzothiazine core, researchers aim to optimize the compound's pharmacological profile. This modification can lead to improved binding affinity to biological targets while minimizing off-target effects, a critical consideration in drug development.

From a synthetic chemistry perspective, 6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione offers a rich platform for structural diversification. The presence of multiple reactive sites allows for further functionalization, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel lead compounds.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its use in agrochemicals and materials science due to its structural complexity and reactivity. For example, derivatives of benzothiazine have shown promise as herbicides and fungicides by interfering with essential metabolic pathways in plants and fungi.

In conclusion,6-chloro-4-(4-ethylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS no. 1251691-15-2) represents a significant advancement in chemical biology. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and developing innovative solutions across multiple scientific disciplines.